Cas no 30202-91-6 (2-(4-aminophenoxy)benzonitrile)

• Product Name: 2-(4-aminophenoxy)benzonitrile
• CAS No: 30202-91-6
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 915967
• PubChem ID: 4715014
• Update Time: 2025-04-19

2-(4-aminophenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-AMINO-PHENOXY)-BENZONITRILE
• 2-(4-amino-phenoxy)-4-bromo-benzoic acid
• 2-(4-Amino-phenoxy)-benzonitril
• Benzoic acid, 2-(4-aminophenoxy)-4-bromo-
• CTK3D8263
• SureCN490103
• 30202-91-6
• DB-391562
• MFCD04966883
• G19856
• STK893348
• SB79059
• Z330804804
• CS-0251191
• AKOS000215320
• EN300-53950
• 2-(4-amino-phenoxy)-benzonitrile, AldrichCPR
• BBL020658
• 2-(4-aminophenoxy)benzonitrile

• Inchi： 1S/C13H10N2O/c14-9-10-3-1-2-4-13(10)16-12-7-5-11(15)6-8-12/h1-8H,15H2
• InChI Key： TULFOUYGBDHHPP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C#N)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 210.07900
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59.04000
• LogP: 3.51398

2-(4-aminophenoxy)benzonitrile Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：